Cas no 2229297-75-8 (3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one)

3-Amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one is a specialized thiazole derivative with a unique structural framework, combining amino, dimethylamino, and methoxy functional groups. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its thiazole core and substituted side chain offer versatility for further functionalization, making it valuable for medicinal chemistry research. The presence of electron-donating groups enhances its reactivity in nucleophilic and electrophilic transformations. Strict quality control ensures high purity, making it suitable for precision applications in drug discovery and heterocyclic chemistry. Proper handling and storage under inert conditions are recommended to maintain stability.

3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one structure

2229297-75-8 structure

Product Name:3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one

CAS No:2229297-75-8

MF:C₉H₁₅N₃O₂S

MW:229.299300432205

CID:5829828

PubChem ID:165860775

Update Time:2025-10-12

3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one
- 2229297-75-8
- EN300-1752263
- 3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one
- Inchi： 1S/C9H15N3O2S/c1-12(2)9-11-8(14-3)7(15-9)6(13)4-5-10/h4-5,10H2,1-3H3
- InChI Key： QUKNEYXVFGWVNL-UHFFFAOYSA-N
- SMILES： S1C(=NC(=C1C(CCN)=O)OC)N(C)C

Computed Properties

Exact Mass: 229.08849790g/mol
Monoisotopic Mass: 229.08849790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 96.7Å²

3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1752263-1g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	1g	$1429.0	2023-09-20
Enamine	EN300-1752263-5g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	5g	$4143.0	2023-09-20
Enamine	EN300-1752263-10g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	10g	$6144.0	2023-09-20
Enamine	EN300-1752263-0.05g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	0.05g	$1200.0	2023-09-20
Enamine	EN300-1752263-0.1g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	0.1g	$1257.0	2023-09-20
Enamine	EN300-1752263-0.25g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	0.25g	$1315.0	2023-09-20
Enamine	EN300-1752263-0.5g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	0.5g	$1372.0	2023-09-20
Enamine	EN300-1752263-1.0g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	1g	$1429.0	2023-05-26
Enamine	EN300-1752263-2.5g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	2.5g	$2800.0	2023-09-20
Enamine	EN300-1752263-5.0g	3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-one	2229297-75-8	5g	$4143.0	2023-05-26